Cas no 163464-48-0 ()

• CAS No: 163464-48-0
• MF: C₁₁H₁₉N₂O₁₄P₃
• MW: 496.194846391678
• CID: 6647807
• PubChem ID: 22873456

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H19N2O14P3/c1-2-23-28(17,18)26-30(21,22)27-29(19,20)24-6-8-7(14)5-10(25-8)13-4-3-9(15)12-11(13)16/h3-4,7-8,10,14H,2,5-6H2,1H3,(H,17,18)(H,19,20)(H,21,22)(H,12,15,16)/t7-,8+,10+/m0/s1
• InChI Key： HSZWVJYQEOARCE-QXFUBDJGSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)OCC)OC[C@@H]1[C@H](C[C@H](N2C=CC(NC2=O)=O)O1)O

Computed Properties

• Exact Mass: 496.00491428g/mol
• Monoisotopic Mass: 496.00491428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 228Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine deoxyribonucleotides Pyrimidine deoxyribonucleoside triphosphates